Cas no 56990-02-4 (3,5-Dibromobenzaldehyde)

• Product Name: 3,5-Dibromobenzaldehyde
• CAS No: 56990-02-4
• MF: C₇H₄Br₂O
• MW: 263.914060592651
• MDL: MFCD00156887
• CID: 57052
• PubChem ID: 622077
• Update Time: 2025-06-26

3,5-Dibromobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromobenzaldehyde
• 3,5-Dibrom-benzaldehyd
• 3,5-dibrombenzaldehyde
• 3,5-di-bromobenzaldehyde
• 3,5-Dibromo-benzaldehyde
• Benzaldehyde, 3,5-dibromo-
• ZLDMZIXUGCGKMB-UHFFFAOYSA-N
• PubChem3069
• KSC493O2P
• 3,5-bis(bromanyl)benzaldehyde
• PARAGOS 530307
• (3,5-dibromo-phenyl)-methanone
• BCP21760
• WT1598
• TD1151
• SBB062920
• TRA0094931
• AS03025
• VZ25702
• AB04160
• RP29383
• KS
• A831271
• EN300-179248
• J-511268
• SCHEMBL708554
• D2832
• FT-0614507
• AM20040736
• 56990-02-4
• SY014041
• PS-7344
• CS-W001128
• AKOS005215820
• FT-0651963
• Z1269139271
• MFCD00156887
• DTXSID80347485
• DTXCID10298557
• DB-022006

• MDL： MFCD00156887
• Inchi： 1S/C7H4Br2O/c8-6-1-5(4-10)2-7(9)3-6/h1-4H
• InChI Key： ZLDMZIXUGCGKMB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=O)C=1)Br
• BRN： 2573432

Computed Properties

• Exact Mass: 261.86300
• Monoisotopic Mass: 261.86289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: powder
• Density: 1.977
• Melting Point: 89.0 to 93.0 deg-C
• Boiling Point: 287.2℃ at 760 mmHg
• Flash Point: 113.496℃
• Water Partition Coefficient: Insoluble
• PSA: 17.07000
• LogP: 3.02410
• Sensitiveness: Air Sensitive
• Solubility: Insoluble

3,5-Dibromobenzaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305 +P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45
• HazardClass：8
• PackingGroup：Ⅱ
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 3,5-Dibromobenzaldehyde

Comprehensive Overview of 3,5-Dibromobenzaldehyde (CAS No. 56990-02-4): Properties, Applications, and Industry Trends

3,5-Dibromobenzaldehyde (CAS No. 56990-02-4) is a halogenated aromatic aldehyde widely utilized in organic synthesis and specialty chemical manufacturing. This compound, characterized by its high purity and reactivity, serves as a critical intermediate in pharmaceuticals, agrochemicals, and advanced material research. Its molecular structure, featuring two bromine atoms at the 3 and 5 positions of the benzene ring, enhances its utility in cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed reactions or Suzuki-Miyaura coupling.

In recent years, the demand for 3,5-Dibromobenzaldehyde has surged due to its role in synthesizing OLED materials and liquid crystal displays (LCDs), aligning with the growing interest in flexible electronics and energy-efficient technologies. Researchers often query its synthesis methods, with particular attention to green chemistry approaches to minimize environmental impact. The compound’s solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol further expands its applicability in lab-scale and industrial processes.

From an analytical perspective, 56990-02-4 is frequently analyzed via high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, techniques commonly searched by quality control professionals. Its melting point (typically 90–94°C) and molecular weight (263.91 g/mol) are key physical properties documented in safety data sheets (SDS), addressing frequent user queries about handling precautions and storage conditions.

The pharmaceutical industry leverages 3,5-Dibromobenzaldehyde as a precursor for antiviral agents and anti-inflammatory drugs, topics trending in drug discovery forums. Its compatibility with Grignard reagents and Wittig reactions makes it a versatile building block, as noted in peer-reviewed journals. Environmental scientists also explore its biodegradability, reflecting broader concerns about sustainable chemical practices.

Innovations in catalysis have further elevated the compound’s profile. For instance, its use in metal-organic frameworks (MOFs) and photocatalysis aligns with searches for renewable energy solutions. Suppliers often highlight batch-to-batch consistency and regulatory compliance (e.g., REACH, FDA), addressing procurement officers’ priorities. Additionally, its spectroscopic data (IR, UV-Vis) is curated in open-access databases, supporting academic and industrial R&D.

In summary, 3,5-Dibromobenzaldehyde (CAS No. 56990-02-4) bridges multiple scientific disciplines, from material science to medicinal chemistry. Its evolving applications underscore the importance of halogenated intermediates in modern chemistry, while user queries about scalable synthesis and cost-effective production drive ongoing research. As industries prioritize eco-friendly alternatives, this compound’s role in green synthesis pathways will likely expand, making it a focal point for future innovations.